Cas no 1021209-64-2 (1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1021209-64-2
• MF: C₁₉H₁₈BrN₃O₃S
• MW: 448.333522319794
• CID: 5381030
• Update Time: 2025-10-30

1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(phenylsulfonyl)piperidine
• 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine

• Inchi： 1S/C19H18BrN3O3S/c20-16-8-6-14(7-9-16)18-21-19(26-22-18)15-10-12-23(13-11-15)27(24,25)17-4-2-1-3-5-17/h1-9,15H,10-13H2
• InChI Key： ADYBJHKBYWFYRT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCC(C2ON=C(C3=CC=C(Br)C=C3)N=2)CC1

Experimental Properties

• Density: 1.496±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.4±60.0 °C(Predicted)
• pka: -1.03±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine

Introduction to 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1021209-64-2)

The compound 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS No. 1021209-64-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential in modulating biological pathways relevant to neurological and inflammatory disorders.

At the core of this compound lies a benzenesulfonyl group, which is well-documented for its ability to enhance binding affinity and metabolic stability in drug candidates. The presence of this moiety alongside a piperidine ring further reinforces its suitability as a scaffold for small-molecule drug development. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, owing to their favorable pharmacokinetic properties and minimal toxicity profiles.

The structural complexity of 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine is further accentuated by the incorporation of a 3-(4-bromophenyl)-1,2,4-oxadiazole moiety. The oxadiazole ring system is a prominent pharmacophore in medicinal chemistry, exhibiting notable bioactivity across multiple therapeutic domains. Specifically, oxadiazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and antitumor properties. The bromine substituent on the phenyl ring introduces additional electronic and steric tunability, enabling precise modulation of the compound's biological activity.

Recent advancements in computational chemistry have enabled the rational design of such complex molecules with high precision. Molecular docking studies have suggested that 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine may interact with key targets involved in neurodegenerative diseases. For instance, preliminary simulations indicate potential binding to amyloid-beta receptors and tau kinases, which are central to pathologies such as Alzheimer's disease. These findings align with emerging research trends that emphasize the role of multitarget-directed ligands (MTDLs) in addressing multifaceted pathological mechanisms.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. In vitro assays have demonstrated notable inhibitory activity against certain enzyme targets relevant to inflammation and pain modulation. The benzenesulfonyl group appears to contribute significantly to this activity by enhancing interactions with specific amino acid residues in the target enzymes. Additionally, the piperidine moiety modulates solubility and permeability, ensuring better bioavailability—a critical factor for clinical efficacy.

The synthesis of 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine involves multi-step organic reactions that showcase the synthetic prowess of modern medicinal chemistry. Key synthetic strategies include nucleophilic substitution reactions at the oxadiazole ring followed by sulfonylation at the piperidine nitrogen. These steps highlight the importance of transition metal catalysis and controlled reaction conditions to achieve high yields and purity.

As research progresses, novel derivatives of this compound are being explored to optimize its pharmacological properties further. For example, modifications at the bromophenyl ring could enhance selectivity or reduce off-target effects. Such explorations underscore the dynamic nature of drug discovery pipelines and the continuous refinement required to translate promising leads into viable therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like 1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine. Predictive models have been employed to forecast potential bioactivities based on structural features alone before experimental validation—a paradigm shift that has significantly reduced time-to-market for new drug candidates.

In conclusion,1-(benzenesulfonyl)-4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]piperidine exemplifies how intricate molecular design can lead to compounds with therapeutic promise across multiple disease areas. Its unique structural attributes position it as a valuable candidate for further preclinical development. As methodologies for drug discovery continue to evolve—leveraging both experimental rigor and computational innovation—this compound serves as a testament to the potential locked within well-designed molecular architectures.